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Compound of Interest

Compound Name: 4-Benzoylbutyric acid

Cat. No.: B072466

An In-depth Technical Guide to the Physicochemical Properties of 4-Benzoylbutyric Acid

This technical guide provides comprehensive information on the melting and boiling points of 4-
benzoylbutyric acid, tailored for researchers, scientists, and professionals in drug
development. It includes a summary of its physical properties, detailed experimental protocols
for their determination, and a visualization of its synthesis pathway.

Physicochemical Data of 4-Benzoylbutyric Acid

4-Benzoylbutyric acid, with the CAS number 1501-05-9, is a white to off-white crystalline
solid.[1] Its key physical properties are critical for handling, experimental design, and synthesis.
[2] The melting point is a key indicator of purity, with impurities typically causing a depression
and broadening of the melting range.[2][3] The boiling point is largely predicted, as compounds
of this nature may decompose at high temperatures.

The quantitative physicochemical data for 4-benzoylbutyric acid are summarized in the table
below.
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Property Value Source(s)
Melting Point 122.0-132.0 °C [4]
124-128 °C [2]

125.0 to 130.0 °C [5]

126-129 °C (lit.) [31[61[7]

Boiling Point 380.8 £ 25.0 °C (Predicted) [2][71[8]

380.8 °C at 760 mmHg

: [3]
(Predicted)

Experimental Protocols

Accurate determination of melting and boiling points is fundamental in chemical research for
identification and purity assessment.[2] The following are detailed standard operating
procedures for these measurements.

Melting Point Determination (Capillary Method)

This protocol describes the use of a modern digital melting point apparatus, a common
instrument in research laboratories.

Apparatus and Materials:

e Melting point apparatus (e.g., DigiMelt or Mel-Temp)

Melting point capillary tubes (sealed at one end)

Sample of 4-benzoylbutyric acid (finely powdered and dry)

Spatula

Mortar and pestle (if sample is not powdered)

Procedure:
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Sample Preparation: Ensure the 4-benzoylbutyric acid sample is completely dry and finely
powdered.[5] If necessary, gently grind the crystals using a mortar and pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered sample
on a clean, hard surface. A small amount of solid (1-2 mm height) should enter the tube.[3]

Packing the Sample: To pack the sample tightly into the sealed end of the tube, tap the
bottom of the tube on a hard surface or drop it through a long, narrow glass tube.[3][4] A
densely packed sample ensures uniform heat transfer.

Initial Fast Run (Optional): If the approximate melting point is unknown, perform a rapid
determination by heating the sample at a high rate (e.g., 10-20 °C/min) to find a rough
melting range.[2][9] Allow the apparatus to cool before the precise measurement.

Precise Measurement:

o

Place the loaded capillary tube into the sample holder of the melting point apparatus.[5]

[e]

Set the starting temperature to about 15-20 °C below the expected melting point.

o

Set the heating rate (ramp rate) to a slow value, typically 1-2 °C per minute, to ensure
thermal equilibrium.[2][9]

o

Observe the sample through the viewing lens.
Recording the Melting Range:

o Record the temperature at which the first droplet of liquid becomes visible.[4] This is the
start of the melting range. The solid may also shrink or pull away from the capillary walls
(sintering) just before melting.[4]

o Continue heating slowly and record the temperature at which the last solid crystal turns
into a transparent liquid.[4] This marks the end of the melting range.

Post-Measurement: Turn off the apparatus and allow it to cool. Dispose of the used capillary
tube in a designated glass waste container.
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Boiling Point Determination (Thiele Tube Method)

This microscale method is suitable when only a small amount of sample is available.[10] It
relies on the principle that a liquid's boiling point is the temperature at which its vapor pressure
equals the surrounding atmospheric pressure.[6][11]

Apparatus and Materials:

Thiele tube

High-boiling point mineral oil or silicone oll

Thermometer

Small test tube (e.g., 75x10 mm) or fusion tube

Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer
Bunsen burner or other heat source

Stand and clamp

Procedure:

Setup: Fill the Thiele tube with heating oil to a level just above the side-arm. Clamp the
Thiele tube to a stand.

Sample Preparation: Add about 0.5 mL of the liquid sample into the small test tube.
Capillary Inversion: Place the capillary tube into the test tube with its open end down.[10]

Assembly: Attach the test tube to the thermometer using a small rubber band. The bottom of
the test tube should be aligned with the thermometer bulb. Ensure the rubber band is
positioned well above the oil level to avoid contact with the hot oil.[6]

Heating:
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[e]

Insert the thermometer and attached tube into the Thiele tube, ensuring the sample is
immersed in the oil.

o Gently heat the side arm of the Thiele tube with a small flame.[6][11] The shape of the
tube promotes convection currents, ensuring uniform temperature distribution.[6]

o As the temperature rises, air trapped in the capillary tube will escape as a slow stream of
bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the
capillary tip.[10][11] This indicates the vapor pressure of the sample has exceeded the
atmospheric pressure.

e Recording the Boiling Point:
o Remove the heat source and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The moment the bubbling stops
and the liquid is drawn back into the capillary tube, the vapor pressure inside the capillary
equals the external pressure.[10][11]

o Record the temperature on the thermometer at this exact moment. This is the boiling point
of the liquid.

o Barometric Pressure: For high accuracy, record the atmospheric pressure at the time of the
experiment, as boiling point is pressure-dependent.[11][12]

Synthesis of 4-Benzoylbutyric Acid

4-Benzoylbutyric acid is commonly synthesized via a Friedel-Crafts acylation reaction.[1] This
involves the reaction of benzene with y-butyrolactone in the presence of a Lewis acid catalyst,
such as aluminum chloride (AICI3).[1][8][13][14] The process includes a ring-opening alkylation
followed by an acid workup to yield the final product.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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